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Compound of Interest

Compound Name: CAY10650

Cat. No.: B15574326

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of CAY10650 in Dimethyl
Sulfoxide (DMSO) and ethanol, along with protocols for its preparation and use in research
settings.

Introduction

CAY10650 is a potent and selective inhibitor of cytosolic phospholipase A2a (cPLA2a), with an
IC50 value of 12 nM.[1][2][3] By inhibiting cPLA2a, CAY10650 blocks the hydrolysis of
arachidonic acid from membrane phospholipids, a critical step in the biosynthesis of
eicosanoids such as prostaglandins and leukotrienes. This mechanism gives CAY10650
significant anti-inflammatory properties, which have been demonstrated in various in vivo
models, including murine contact dermatitis and Acanthamoeba keratitis.[1][2][3] Its ability to
suppress lipid droplet formation and PGE2 secretion further underscores its potential as a tool
for studying inflammatory processes and as a lead compound in drug development.[1]

Solubility Data

The solubility of CAY10650 in DMSO and ethanol is summarized in the table below. It is
important to note that the solubility in DMSO can be affected by the purity of the solvent, as
DMSO is hygroscopic. For optimal results, using fresh, anhydrous DMSO is recommended.[4]
Sonication or gentle heating may also aid in the dissolution of the compound.[1][2]
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Concentration Molar Equivalent
Solvent Source
(mg/mL) (mM)
DMSO 20 42.42 Cayman Chemical[3]
40 84.84 TargetMol[2]
94 199.36 Selleck Chemicals[4]
100 212.09 MedchemExpress[1]
Ethanol 24 50.90 Selleck Chemicals[4]

Molecular Weight of CAY10650: 471.5 g/mol

Experimental Protocols
Protocol 1: Preparation of CAY10650 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of CAY10650 in DMSO.

Materials:

CAY10650 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
Procedure:

» Weighing: Accurately weigh the desired amount of CAY10650. For 1 mL of a 10 mM stock
solution, you will need 4.715 mg of CAY10650.
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e Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the vial
containing the CAY10650. For a 10 mM solution, if you weighed out 4.715 mg, you would
add 1 mL of DMSO.

» Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.
If precipitation or phase separation occurs, sonication or gentle warming (e.g., in a 37°C
water bath) can be used to aid dissolution.[1]

o Storage: Once dissolved, aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability. Stock
solutions in DMSO are typically stable for up to one year at -20°C and up to two years at
-80°C.[1]
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Workflow: Preparing CAY10650 Stock Solution
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Workflow for preparing CAY10650 stock solution.

Protocol 2: Preparation of CAY10650 Stock Solution in
Ethanol

This protocol outlines the preparation of a 10 mM stock solution of CAY10650 in ethanol.

Materials:
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CAY10650 (crystalline solid)

200 proof (100%) Ethanol

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:

Weighing: Weigh out the required amount of CAY10650. For 1 mL of a 10 mM stock solution,
use 4.715 mg.

Solvent Addition: Add the calculated volume of 100% ethanol to the vial with CAY10650.

Dissolution: Secure the cap and vortex the solution until the compound is fully dissolved.

Storage: Aliquot the stock solution into smaller working volumes and store at -20°C.

Mechanism of Action and Signaling Pathway

CAY10650 exerts its effects by inhibiting cytosolic phospholipase A2a (cPLA2a). This enzyme
is responsible for the calcium-dependent hydrolysis of the sn-2 ester bond of membrane
glycerophospholipids, which releases arachidonic acid. Once released, arachidonic acid can be
metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce a variety
of pro-inflammatory lipid mediators, including prostaglandins and leukotrienes. By blocking the
initial step of this cascade, CAY10650 effectively reduces the production of these inflammatory
mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAY10650 Application Notes: Solubility in DMSO and
Ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574326#cay10650-solubility-in-dmso-and-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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